Cas no 899976-02-4 (2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 899976-02-4
• MF: C₉H₈ClN₃O₃S₂
• MW: 305.761117935181
• CID: 5491486
• Update Time: 2025-06-08

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(7-chloro-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-
• 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C9H8ClN3O3S2/c10-5-1-2-6-7(3-5)18(15,16)13-9(12-6)17-4-8(11)14/h1-3H,4H2,(H2,11,14)(H,12,13)
• InChI Key： WWWHTURGXNCGAQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1NC2=CC=C(Cl)C=C2S(=O)(=O)N=1

Additional information on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Introduction to 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide (CAS No. 899976-02-4)

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, identified by its CAS number 899976-02-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiadiazine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the chloro substituent and the sulfanylacetamide moiety enhances its potential as a pharmacophore in drug design and development.

The molecular framework of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide incorporates a 7-chloro-1,1-dioxo group, which is a key feature contributing to its reactivity and interaction with biological targets. This structural motif is often exploited in medicinal chemistry due to its ability to modulate enzyme activity and cellular pathways. The sulfanylacetamide part of the molecule introduces a polar sulfhydryl group, which can engage in hydrogen bonding and other non-covalent interactions, further influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on benzothiadiazine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds in treating conditions such as inflammation, cancer, and neurological disorders. The specific modification of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide with a chloro group at the 7-position has been shown to enhance its pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility. The benzothiadiazine core provides a stable scaffold that can be modified at multiple positions to tailor its biological activity. Researchers have explored various derivatives to optimize potency and reduce side effects. The incorporation of the sulfanylacetamide group not only enhances solubility but also allows for better interaction with biological targets. This dual functionality makes 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide an intriguing molecule for drug discovery.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify promising analogs of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, leveraging molecular docking simulations to predict binding affinities and interactions with target proteins. These computational methods have accelerated the drug discovery process by allowing researchers to rapidly evaluate large libraries of compounds.

The synthesis of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. Modern synthetic strategies often involve multi-step reactions that utilize advanced catalytic systems and protective group strategies. Advances in green chemistry have also influenced the synthesis of this compound by promoting environmentally friendly methodologies that minimize waste and hazardous byproducts.

In terms of biological activity, 2-(7-chloro - 1 , 1 - diox o - 4 H - 1 lambda6 , 2 , 4 - b enz oth iad iaz in - 3 - yl ) sul fany l ac et am ide has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in disease pathways. For instance, chlorinated benzothiadiazines have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. The sulfanylacetamide moiety may contribute to these effects by interacting with specific amino acid residues in target proteins.

The potential therapeutic applications of this compound are broad-ranging. Initial studies suggest that it may have utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, benzothiadiazine derivatives have been explored for their anti-cancer properties, with some compounds demonstrating ability to induce apoptosis in tumor cells while sparing healthy cells. Further research is needed to fully elucidate the mechanisms underlying these effects.

The pharmacokinetic profile of 2-(7-chloro - 1 , 1 - diox o - 4 H - 1 lambda6 , 2 , 4 - b enz oth iad iaz in - 3 - yl ) sul fany l ac et am ide is another critical aspect that needs careful evaluation. Factors such as absorption, distribution, metabolism, excretion (ADEME), and toxicity (ADMET) must be thoroughly assessed before moving into clinical trials. Advances in biopharmaceutical modeling have facilitated better prediction of these parameters, allowing for more informed decision-making during drug development.

The role of biomarkers in evaluating the efficacy and safety of new drugs cannot be overstated. In the case of 2-(7-chloro - 1 , 1 - diox o - 4 H - 1 lambda6 , 2 , 4 - b enz oth iad iaz in - 3 - yl ) sul fany l ac et am ide, identifying relevant biomarkers will be essential for understanding its mode of action and predicting patient responses. Techniques such as high-throughput screening (HTS) and next-generation sequencing (NGS) are increasingly being used to identify biomarkers associated with various diseases.

Collaborative efforts between academia and industry are crucial for advancing the development of novel therapeutics like 2-(7-chloro - ( ( ( ( ( ( ( ( ( ( ( ( ) ) ) ) ) ) ) ) ) ) ) ) ) . Such partnerships facilitate access to resources, expertise, and infrastructure necessary for comprehensive drug discovery programs. Public-private collaborations also help bridge gaps between basic research and clinical application.

The regulatory landscape plays a significant role in determining how quickly new drugs reach patients. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) provide guidelines for drug approval that ensure safetyand efficacy before marketing new therapeutics.* Compliance with these regulations requires extensive testing through preclinical studies followed by clinical trials.* Regulatory science continues*to evolve*with advancements*in technology*and methodologies,*ensuring*that drugs meet high standards*before reaching patients.*

In conclusion, (CAS No .899976–02–4) represents*an exciting*advance*in pharmaceutical chemistry.* Its unique structure,*potential biological activities,*and synthetic accessibility make it*a valuable tool*for further research.* As our understanding*of disease mechanisms*continues*to grow,*compounds like this one hold promise for developing novel treatments.* Future studies should focus on elucidating their mechanisms*, optimizing their pharmacokinetic profiles,*and exploring their therapeutic potential.* With continued investment*and collaboration,*this compound has the potential*to make significant contributions*towards improving human health.